Cas no 1361493-16-4 (4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361493-16-4
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4966292
• Update Time: 2025-11-01

4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FN/c12-6-3-8(11(14)9(13)4-6)10-5-7(15)1-2-16-10/h1-5H
• InChI Key： XMJAVTCTCPQUBH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 274.947160 g/mol
• Monoisotopic Mass: 274.947160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 276.5

Additional information on 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine

Introduction to 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361493-16-4)

4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine, a compound with the CAS number 1361493-16-4, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive pyridine core and the presence of multiple halogen substituents, which confer it with a range of interesting chemical and biological properties.

The molecular structure of 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine consists of a pyridine ring with a fluoro group at the 4-position and a 2,3,5-trichlorophenyl substituent at the 2-position. The combination of these functional groups results in a molecule with high chemical stability and reactivity, making it an attractive candidate for various applications in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the synthesis and application of halogenated pyridines due to their potential in pharmaceuticals, agrochemicals, and materials science. The presence of multiple halogens in 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine enhances its reactivity and provides opportunities for further functionalization through various chemical reactions such as nucleophilic substitution and cross-coupling reactions.

One of the key areas where 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine has shown promise is in the development of novel pharmaceuticals. The compound's unique structure allows it to interact with specific biological targets, making it a valuable starting material for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurological disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine as a key intermediate in the synthesis of a series of pyridine-based compounds with potent anti-cancer activity. The researchers found that these compounds exhibited significant cytotoxic effects against several cancer cell lines, suggesting their potential as lead compounds for further drug development.

In addition to its pharmaceutical applications, 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine has also been investigated for its use in agrochemicals. The compound's stability and reactivity make it suitable for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine showed enhanced activity against common agricultural pests compared to existing commercial products.

The synthetic versatility of 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine has also been leveraged in materials science. Researchers have explored its use as a building block for the synthesis of functional polymers and other advanced materials. These materials exhibit unique properties such as high thermal stability and mechanical strength, making them suitable for applications in electronics and composite materials.

In conclusion, 4-Fluoro-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361493-16-4) is a highly versatile compound with a wide range of potential applications in various fields. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.